Cas no 15525-13-0 (Tetramethylammonium Tetraphenylborate(1-))

Tetramethylammonium Tetraphenylborate(1-) structure
15525-13-0 structure
Product Name:Tetramethylammonium Tetraphenylborate(1-)
CAS No:15525-13-0
MF:C28H32BN
MW:393.371387481689
CID:904205
PubChem ID:11079735
Update Time:2025-04-19

Tetramethylammonium Tetraphenylborate(1-) Chemical and Physical Properties

Names and Identifiers

    • Tetramethylammonium Tetraphenylborate(1-)
    • (C6H5)4B(1-)*NMe4(1+)
    • 345679_ALDRICH
    • Rubidium tetraphenylborate
    • Tetramethylammonium
    • tetramethylammonium tetraphenylborate
    • Tetramethylammoniumtetraphenylborat
    • Tetramethylammonium-tetraphenylborat
    • tetraphenyl-boric acid , rubidium salt
    • tetraphenyl-boric acid , tetramethylammonium salt
    • tetraphenylboron rubidium
    • Tetraphenyl-borsaeure, Rubidium-Salz
    • Tetraphenyl-borsaeure, Tetramethylammonium-Salz
    • 15525-13-0
    • DTXSID50935171
    • N,N,N-Trimethylmethanaminium tetraphenylborate(1-)
    • SCHEMBL465007
    • NS00085897
    • Inchi: 1S/C24H20B.C4H12N/c1-5-13-21(14-6-1)25(22-15-7-2-8-16-22,23-17-9-3-10-18-23)24-19-11-4-12-20-24;1-5(2,3)4/h1-20H;1-4H3/q-1;+1
    • InChI Key: OYLLGGNHXZRMRR-UHFFFAOYSA-N
    • SMILES: C[N+](C)(C)C.C1C=CC([B-](C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)=CC=1

Computed Properties

  • Exact Mass: 392.26656
  • Monoisotopic Mass: 393.2627802g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 4
  • Complexity: 321
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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